Cas no 61212-29-1 (1H-Pyrrole-2,5-dione, 1-acetyl-3-phenyl-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-acetyl-3-phenyl-
• CAS No: 61212-29-1
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 488139
• PubChem ID: 54092294
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione, 1-acetyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-acetyl-3-phenyl-
• 1-acetyl-3-phenylpyrrole-2,5-dione
• DTXSID20708970
• SCHEMBL9240802
• 1-Acetyl-3-phenyl-1H-pyrrole-2,5-dione
• 61212-29-1

• Inchi： 1S/C12H9NO3/c1-8(14)13-11(15)7-10(12(13)16)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： MUSBHZSCJOVTRF-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(N1C(C)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.05827
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.45